Cas no 702-16-9 (Pyridine,5-butyl-2-methyl-)

• Product Name: Pyridine,5-butyl-2-methyl-
• CAS No: 702-16-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 564480
• PubChem ID: 69704
• Update Time: 2025-10-29

Pyridine,5-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-butyl-2-methyl-
• 5-butyl-2-methylPyridine
• 5-BUTYL-2-METHYL-PYRIDINE
• 2-Methyl-5-butylpyridine
• 5-Butyl-2-methyl-pyridin
• 5-butyl-2-picoline
• 5-n-butyl-2-picoline
• EINECS 211-865-0
• Pyridine,5-butyl-2-methyl
• 2-Picoline, 5-butyl-
• A836806
• 702-16-9
• DTXSID0061030
• NS00037022
• B-9500
• 2PZ7JBU6ZQ
• Q63393684
• AKOS006283290
• FT-0620187
• Pyridine, 5-butyl-2-methyl-
• SCHEMBL1971057

• MDL： MFCD00013357
• Inchi： 1S/C10H15N/c1-3-4-5-10-7-6-9(2)11-8-10/h6-8H,3-5H2,1-2H3
• InChI Key： GSYSNSTWMPZEQK-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=1)CCCC

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.73260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine,5-butyl-2-methyl-

Exploring Pyridine,5-butyl-2-methyl- (CAS No. 702-16-9): Properties, Applications, and Market Insights

Pyridine,5-butyl-2-methyl- (CAS No. 702-16-9) is a specialized alkyl-substituted pyridine derivative that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique molecular structure, plays a crucial role in sectors such as pharmaceuticals, agrochemicals, and specialty chemicals. In this comprehensive guide, we delve into the properties, uses, and emerging trends surrounding this versatile chemical.

The molecular formula of Pyridine,5-butyl-2-methyl- is C₁₀H₁₅N, featuring a pyridine ring substituted with a butyl group at the 5-position and a methyl group at the 2-position. This structural configuration imparts distinct chemical reactivity and physical properties, making it valuable for synthetic chemistry applications. Researchers often explore its potential as a building block for more complex molecules due to its stability and functional group compatibility.

One of the most prominent applications of Pyridine,5-butyl-2-methyl- lies in the pharmaceutical industry. Recent studies highlight its utility as an intermediate in the synthesis of drug candidates targeting neurological disorders—a hot topic in medical research. The compound's ability to modulate biological activity makes it particularly interesting for drug discovery programs focused on central nervous system therapeutics.

In the agrochemical sector, Pyridine,5-butyl-2-methyl- derivatives have shown promise in developing novel crop protection agents. With increasing global focus on sustainable agriculture and food security, researchers are investigating how modifications to this core structure can yield environmentally friendly pesticides with improved efficacy. This aligns perfectly with current market demands for green chemistry solutions in farming practices.

The chemical synthesis of Pyridine,5-butyl-2-methyl- typically involves catalytic processes that emphasize atom economy and reaction efficiency—key principles in modern process chemistry. Advanced techniques like flow chemistry and microwave-assisted synthesis are being explored to optimize its production, reflecting the industry's shift toward more sustainable manufacturing methods.

From a market perspective, the demand for Pyridine,5-butyl-2-methyl- shows steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Industry reports suggest increasing investment in custom synthesis services for this compound, as companies seek tailored solutions for their R&D pipelines. The compound's versatility ensures its relevance across multiple high-growth sectors.

Quality control of Pyridine,5-butyl-2-methyl- involves rigorous analytical testing using techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements demanded by end-use applications. Recent advancements in analytical chemistry have enabled more precise characterization of its isomeric purity—a critical parameter for many applications.

Environmental considerations surrounding Pyridine,5-butyl-2-methyl- have led to increased research into its biodegradation pathways and ecotoxicological profile. As regulatory frameworks become more stringent worldwide, understanding the environmental fate of such chemicals has become paramount. This aligns with growing consumer and regulatory interest in green alternatives and sustainable chemical practices.

The future outlook for Pyridine,5-butyl-2-methyl- appears promising, with potential applications emerging in material science and electronic chemicals. Researchers are investigating its use in organic semiconductors and conductive polymers, areas experiencing rapid technological advancement. Such developments could open new market opportunities for this versatile compound.

For researchers and industry professionals working with Pyridine,5-butyl-2-methyl-, staying informed about the latest synthetic methods, application developments, and regulatory updates is essential. The compound's unique properties and broad utility ensure its continued importance across multiple scientific and industrial domains, making it a fascinating subject for ongoing study and commercial exploration.